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Mortality Outcomes and Study Characteristics

The following table summarizes the core quantitative data from pivotal studies on insulin therapy for AlPhos

poisoning.
. Control
Study (Year) Study Design Sample  Mortality Grou Key Findings
y y 9 Size with Insulin p_ y 9
Mortality
Hosseinetal.  Prospective 88 Data Data Significant
(2016) [1] Interventional Incomplete Incomplete improvement in
survivability [1]
Pannu et al. Prospective 60 20% (3/15 73.3% Significantly higher
(2020) [2] Interventional patients) (12/15 survival rate in GIK
patients) group [2]
Mohammadi Randomized 108 35.2% (19/54  96.3% Significant reduction in
et al. (2023) Controlled Trial patients) (52/54 mortality (P<0.001);
[3] (RCT) patients) lower vasopressor
need and intubation
rate [3]
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Mortality
Systematic Review of 4 N/A Consistent N/A Consistent mortality
Review Studies reduction reduction;
(2024) [4] across hypoglycemia,
studies hypokalemia reported

as adverse effects [4]

Experimental Protocols and Methodologies

The promising results from these studies are underpinned by specific and rigorous clinical protocols.

¢ Patient Selection: Studies typically included symptomatic patients with acute AIPhos poisoning,
confirmed by history or clinical presentation (e.g., hypotension, metabolic acidosis). Baseline
parameters like blood pressure, arterial blood gases, and ingestion history were recorded [1] [2].

¢ Insulin Therapy Protocol: A common high-dose insulin regimen emerged across studies:

o Loading Dose: An initial bolus of 1 IU/kg of regular insulin [1].

o Maintenance Infusion: A continuous infusion of 0.1 to 0.5 IU/kg/h of regular insulin, titrated
based on patient response [1] [2].

o Supportive Infusions: Concurrent administration of hypertonic dextrose (50%) to maintain
euglycemia (blood glucose around 150-200 mg/dL) and potassium supplementation to
prevent hypokalemia (maintain serum K+ at 3.5-4.5 mEqIL) [2].

e Control Group & Adjunctive Care: The control groups received standard supportive care, which
typically includes fluid resuscitation, vasopressors like norepinephrine, mechanical ventilation if
needed, and sodium bicarbonate for severe metabolic acidosis [3]. In the RCT, the intervention group
received insulin therapy in addition to this standard care [3].

e Outcome Measures: Primary outcomes were mortality and hemodynamic stability (e.g., systolic,
diastolic, and mean arterial pressure). Secondary outcomes included the need for mechanical
ventilation, dose of vasopressors required, and correction of metabolic acidosis [1] [3].

Mechanism of Action: How Insulin Counteracts AlPhos
Toxicity
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The therapeutic benefit of insulin is attributed to its ability to counteract the primary mechanisms of AlPhos-

induced injury, particularly myocardial damage. The diagram below illustrates this pathway.
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The diagram shows how insulin acts as a metabolic rescue therapy. Aluminum phosphide liberates phosphine
gas, which inhibits cytochrome c oxidase, a key enzyme in the mitochondrial electron transport chain [5] [2].

This leads to:
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¢ Inhibition of oxidative phosphorylation, causing a critical cellular energy deficit ['state of metabolic
starvation"] [1].

¢ Generation of reactive oxygen species, resulting in widespread cellular damage, with the
myocardium being particularly susceptible [1] [2].

Insulin counters this by:

e Enhancing myocardial glucose uptake and utilization, bypassing the blocked fatty acid
metabolism and providing an alternative substrate for ATP production [2].

¢ Exerting positive inotropic effects on the heart, improving cardiac output and helping to reverse
the refractory shock that is the primary cause of death [1] [3] [2].

Interpretation and Research Implications

The collective evidence strongly suggests that high-dose insulin therapy is a beneficial adjunct to standard

supportive care for AIPhes poisoning.

e Consistency of Findings: The significant mortality benefit is consistent across different study
designs (prospective interventional and RCT) and geographies [3] [4] [2].

¢ Management of Adverse Effects: Therapy is not without risk. The main adverse effects are
hypoglycemia and hypokalemia, which necessitates rigorous monitoring of blood glucose and
potassium levels with proactive supplementation [4].

¢ Future Research Needs: While the results are compelling, researchers note the need for more high-
quality, multi-center randomized controlled trials to solidify these findings and potentially standardize
the protocol [1] [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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